Cas no 2039-86-3 (1-Bromo-3-vinylbenzene)

• Product Name: 1-Bromo-3-vinylbenzene
• CAS No: 2039-86-3
• MF: C₈H₇Br
• MW: 183.045181512833
• MDL: MFCD00000088
• CID: 42345
• PubChem ID: 24848065
• Update Time: 2025-07-21

1-Bromo-3-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-vinylbenzene
• 3-Bromostyrene
• 3-Bromostyrene (stabilized with TBC)
• 1-bromo-3-ethenylbenzene
• 3-bromo-styrene
• 3-Bromostyrene,stabilized
• 3-Brom-styrol
• Benzene,1-bromo-3-ethenyl
• m-bromostyrene
• Benzene, 1-bromo-3-ethenyl-
• 1-bromo-3-vinyl-benzene
• 6XE3SF241Y
• KQJQPCJDKBKSLV-UHFFFAOYSA-N
• B-BROMOSTYRENE
• PubChem23859
• 1-Bromo-3-vinylbenzene #
• 3-BrC6H4CH=CH2
• Benzene,1-bromo-3-ethenyl-
• EMOLECULES 480711
• 3-Bromostyrene stabilized with 100ppm 4-tert-Butylcatechol
• NS00026617
• 3-Bromostyrene, 97%, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor
• EINECS 218-025-2
• CS-W015997
• 2039-86-3
• J7.857C
• FT-0615255
• MFCD00000088
• SCHEMBL50668
• InChI=1/C8H7Br/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H
• UNII-6XE3SF241Y
• 3-VINYLBROMOBENZENE
• AKOS009156768
• B1897
• AMY40224
• DTXSID60174332
• EN300-60995
• 3-Bromostyrene, 96.0%(GC), contains 0.1% TBC as stabilizer
• DS-16663
• SCHEMBL13158913
• Q27265672
• STL555775
• DTXCID8096823
• DB-045203
• BBL101978

• MDL： MFCD00000088
• Inchi： 1S/C8H7Br/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H2
• InChI Key： KQJQPCJDKBKSLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C=C)=C1
• BRN： 2038490

Computed Properties

• Exact Mass: 181.97300
• Monoisotopic Mass: 181.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.406
• Boiling Point: 94°C/20mmHg(lit.)
• Flash Point: 68 ºC
• Refractive Index: 1.591
• PSA: 0.00000
• LogP: 3.09210
• Solubility: Not determined

1-Bromo-3-vinylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 1-Bromo-3-vinylbenzene

Professional Introduction to 1-Bromo-3-vinylbenzene (CAS No. 2039-86-3)

1-Bromo-3-vinylbenzene, with the chemical formula C₈H₆Br, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its molecular structure, featuring both a bromine substituent and a vinyl group, makes it a versatile intermediate for various chemical transformations. This introduction delves into the properties, applications, and recent research advancements associated with this compound.

The compound is characterized by its aromatic ring system, which is functionalized at two positions: the bromine atom at the 1-position and the vinyl group at the 3-position. This unique arrangement allows for diverse reactivity, making it a valuable building block in synthetic chemistry. The presence of the bromine atom facilitates nucleophilic substitution reactions, while the vinyl group enables addition reactions and polymerization processes.

In pharmaceutical research, 1-Bromo-3-vinylbenzene has garnered attention as a precursor for the synthesis of biologically active molecules. Its structural features are conducive to constructing complex heterocyclic frameworks, which are prevalent in many therapeutic agents. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The bromine moiety serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug design.

Recent studies have highlighted the role of 1-Bromo-3-vinylbenzene in materials science, particularly in the development of conductive polymers and organic electronics. The vinyl group allows for polymerization via chain-growth mechanisms, yielding polymers with tunable electronic properties. These polymers are being explored for applications in organic light-emitting diodes (OLEDs), solar cells, and sensors. The bromine substituent also provides a site for post-polymerization modifications, enabling the fine-tuning of material characteristics such as solubility and thermal stability.

The compound's reactivity also makes it useful in agrochemical applications. Researchers have investigated its use as an intermediate in the synthesis of herbicides and fungicides. The ability to introduce various functional groups into the aromatic ring system allows for the creation of molecules with specific biological activities against pests and pathogens. This adaptability underscores the importance of 1-Bromo-3-vinylbenzene as a synthetic intermediate across multiple industries.

In terms of industrial processes, 1-Bromo-3-vinylbenzene is often synthesized through bromination of prenylbenzenes or via vinylation of 1-bromobenzene derivatives. These synthetic routes highlight its accessibility and scalability for large-scale production. The compound's stability under various reaction conditions further enhances its utility in industrial settings.

The environmental impact of using 1-Bromo-3-vinylbenzene is also a consideration in modern research. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. For instance, catalytic processes that employ transition metal complexes have been explored to improve reaction efficiency and selectivity. Such advancements align with global efforts to promote sustainable chemistry practices.

Future research directions may explore novel applications of 1-Bromo-3-vinylbenzene in nanotechnology and biomedical fields. Its ability to undergo controlled functionalization makes it a promising candidate for developing smart materials and drug delivery systems. Additionally, its role in constructing complex molecular architectures could lead to breakthroughs in medicinal chemistry and materials science.

In conclusion, 1-Bromo-3-vinylbenzene (CAS No. 2039-86-3) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool in synthetic chemistry. As research continues to uncover new applications and sustainable synthetic methods, this compound will undoubtedly remain a cornerstone of innovation in the chemical industry.